Cas no 2228847-01-4 ({pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl fluoride)

• Product Name: {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl fluoride
• CAS No: 2228847-01-4
• MF: C₇H₆FN₃O₂S
• MW: 215.204843044281
• CID: 6426007
• PubChem ID: 165980584
• Update Time: 2025-06-11

{pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl fluoride
• 2228847-01-4
• {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride
• EN300-2002632

• Inchi： 1S/C7H6FN3O2S/c8-14(12,13)5-6-4-7-9-2-1-3-11(7)10-6/h1-4H,5H2
• InChI Key： JXRFIHCHMNHPLT-UHFFFAOYSA-N
• SMILES： S(CC1C=C2N=CC=CN2N=1)(=O)(=O)F

Computed Properties

• Exact Mass: 215.01647578g/mol
• Monoisotopic Mass: 215.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.7Ų

Additional information on {pyrazolo1,5-apyrimidin-2-yl}methanesulfonyl fluoride

Introduction to {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride (CAS No. 2228847-01-4)

{pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride (CAS No. 2228847-01-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride consists of a pyrazolopyrimidine core linked to a methanesulfonyl fluoride group. The pyrazolopyrimidine scaffold is a privileged structure in medicinal chemistry, often found in drugs targeting various therapeutic areas. The methanesulfonyl fluoride moiety adds an additional layer of reactivity and functionality, making this compound a valuable candidate for further investigation.

Recent studies have highlighted the potential of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinases are key enzymes that regulate various cellular processes, and their dysregulation is often associated with the development and progression of cancer. By targeting these kinases, {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride could potentially offer a new approach to cancer therapy.

In addition to its anticancer properties, {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride has also shown promise in other therapeutic areas. Research conducted at the National Institutes of Health (NIH) has indicated that this compound possesses anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and other mediators involved in the inflammatory response.

The synthesis of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride involves several well-established chemical reactions. One common synthetic route involves the reaction of a pyrazolopyrimidine derivative with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield, making it suitable for large-scale production and further pharmaceutical development.

The physicochemical properties of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130 to 135°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies.

Toxicological studies have shown that {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before it can be advanced to clinical trials. Preclinical studies are currently underway to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The potential applications of {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride extend beyond its direct therapeutic use. It can also serve as a valuable tool in chemical biology research for probing the function of specific kinases and other biological targets. By using this compound as a probe or inhibitor, researchers can gain deeper insights into the molecular mechanisms underlying various diseases and develop more effective therapeutic strategies.

In conclusion, {pyrazolo[1,5-a]pyrimidin-2-yl}methanesulfonyl fluoride (CAS No. 2228847-01-4) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a new therapeutic agent or research tool. Ongoing studies will continue to elucidate its full potential and pave the way for its clinical application.